Cas no 2097921-94-1 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide
• CAS No: 2097921-94-1
• MF: C₁₈H₁₆FNO₃S₂
• MW: 377.452945709229
• CID: 5905415
• PubChem ID: 126850865
• Update Time: 2025-06-08

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide
• 3-fluoro-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-4-methoxybenzamide
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide
• AKOS032459554
• 2097921-94-1
• F6517-2277

• Inchi： 1S/C18H16FNO3S2/c1-23-14-5-4-11(9-12(14)19)18(22)20-10-13(21)15-6-7-17(25-15)16-3-2-8-24-16/h2-9,13,21H,10H2,1H3,(H,20,22)
• InChI Key： ZMZGFUJDMGEONU-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1C=CC(=C(C=1)F)OC)=O)O

Computed Properties

• Exact Mass: 377.05556388g/mol
• Monoisotopic Mass: 377.05556388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 115Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide

Comprehensive Overview of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide (CAS No. 2097921-94-1)

The compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide (CAS No. 2097921-94-1) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a bithiophene moiety and a fluoro-methoxybenzamide group, makes it a promising candidate for various applications, including drug development and optoelectronic materials. This article delves into the chemical properties, synthesis, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide is its molecular architecture. The bithiophene unit is known for its excellent electron-conducting properties, which are essential in the design of organic semiconductors and photovoltaic materials. Meanwhile, the fluoro-methoxybenzamide segment introduces potential bioactivity, making the compound a subject of interest in pharmaceutical research. Researchers are particularly keen on exploring its interactions with biological targets, such as enzymes or receptors, which could lead to the development of novel therapeutics.

The synthesis of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide typically involves multi-step organic reactions, including coupling and amidation processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the growing demand for high-purity compounds in research, the optimization of synthetic routes for this molecule remains a hot topic. Scientists are also investigating greener synthesis methods to align with the global push for sustainable chemistry.

In the context of drug discovery, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide has shown potential as a scaffold for designing small-molecule inhibitors. Its ability to modulate protein-protein interactions or enzyme activity could pave the way for treatments targeting neurodegenerative diseases or cancer. Recent studies have highlighted the importance of fluorinated compounds in enhancing drug bioavailability and metabolic stability, further boosting the relevance of this molecule.

Beyond pharmaceuticals, the compound's optoelectronic properties are being explored for applications in organic light-emitting diodes (OLEDs) and solar cells. The bithiophene core contributes to charge transport, while the benzamide group can be tailored to fine-tune emission wavelengths. This dual functionality positions the compound as a versatile building block for next-generation smart materials.

As the scientific community continues to investigate N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide, questions about its toxicity profile, scalable synthesis, and commercial availability frequently arise. Addressing these concerns is crucial for its transition from lab-scale research to industrial applications. Additionally, the integration of AI-driven drug design and computational modeling is expected to accelerate the exploration of this compound's full potential.

In summary, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-fluoro-4-methoxybenzamide (CAS No. 2097921-94-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical technologies, ensure that it remains a compound of high interest. Whether in the realm of therapeutic development or advanced materials, this molecule is poised to make significant contributions to scientific innovation.